302962-49-8(Dasatinib),1N1,D5949

Dasatinib Properties

Names and Identifiers

- DASATINIB
- Dasatinib & its intermediates (R&D)
- Dasatinib & its intermediates
- Dasatinib intermediate
- 5-Thiazolecarboxamide, N-(2-chloro-6-methylphenyl)-2-[[6-[4-(2-hydroxyethyl)-1-piperazinyl]-2-...
- 5-Thiazolecarboxamide, N-(2-chloro-6-methylphenyl)-2-[[6-[4-(2-hydroxyethyl)-1-piperazinyl]-2-methyl-4-pyrimidinyl]amino]-
- Dasatinib (anhydrous)
- Dasatinib (BMS-354825,Sprycel®)
- Dasatinib anhydrous
- BMS354825
- BMS-354825
- Dasatinib Tablets
- SYR472
- Trelagliptin succinate
- N-(2-Chloro-6-methylphenyl)-2-[[6-[4-(2-hydroxyethyl)piperazin-1-yl]-2-methylpyrimidin-4-yl]amino]-1,3-thiazole-5-carboxamide
- BMS 354825
- MFCD11046566
- N-(2-chloro-6-methylphenyl)-2-(6-(4-(2-hydroxyethyl)piperazin-1-yl)-2-methylpyrimidin-4-ylamino)thiazole-5-carboxamide
- FT-0650671
- Dasatinib (BMS-354825)
- GTPL5678
- CHEBI:49375
- MLS006010904
- BDBM13216
- NCGC00181129-22
- NCGC00181129-12
- D5949
- BMS 35482513
- CAS-302962-49-8
- DTXCID2020979
- EX-A401
- BCPP000263
- NCGC00181129-03
- AKOS015902363
- NSC759877
- Q-101345
- 5-Thiazolecarboxamide, N-(2-chloro-6-methylphenyl)-2-((6-(4-(2-hydroxyethyl)-1-piperazinyl)-2-methyl-4-pyrimidinyl)amino)-
- HMS2043N05
- NSC-800087
- MLS003915609
- HMS3265C19
- CS-0100
- SR-00000000554-5
- BMS-354825-03
- HMS3244A06
- BMS 345825
- C22H26ClN7O2S
- NCGC00181129-14
- NCGC00181129-01
- DASATINIB [WHO-DD]
- BMS Dasatinib
- DTXCID50157977
- 302962-49-8 pound not863127-77-9
- N-(2-chloro-6-methyl-phenyl)-2-[[6-[4-(2-hydroxyethyl)piperazin-1-yl]-2-methyl-pyrimidin-4-yl]amino]thiazole-5-carboxamide
- BRD-K49328571-001-07-7
- DTXSID50235486
- EN300-123025
- DTXSID4040979
- HY-10181
- cid_3062316
- NS00001968
- anh. dasatinib
- 302962-49-8
- ZBNZXTGUTAYRHI-UHFFFAOYSA-N
- SCHEMBL8226
- N-(2-CHLORO-6-METHYLPHENYL)-2-({6-[4-(2-HYDROXYETHYL)PIPERAZIN-1-YL]-2-METHYLPYRIMIDIN-4-YL}AMINO)-1,3-THIAZOLE-5-CARBOXAMIDE
- n-(2-chloro-6-methylphenyl)-2-[[6-[4-(2-hydroxyethyl)-1-piperazinyl]-2-methyl-4-pyrimidinyl]amino]-5-thiazolecarboxamide
- HMS3244A05
- Q419940
- D-3307
- Pharmakon1600-01502275
- HMS3244B05
- HMS3654K05
- NSC-759877
- NCGC00181129-02
- NSC-732517
- AC-22749
- BCB03_000715
- NCGC00181129-07
- 5-Thiazolecarboxamide, monohydrate
- Tox21_112736
- dasatinib (anh.)
- HMS3744C11
- 2-(6-(4-(2-hydroxyethyl)piperazin-1-yl)-2-methylpyrimidin-4-ylamino)-N-(2-chloro-6-methylphenyl)thiazole-5-carboxamide
- DASATINIB [INN]
- DB01254
- NSC800087
- PA-3062316
- s1021
- CHEMBL1421
- CCG-264779
- UNII-RBZ1571X5H
- X78UG0A0RN
- UNII-X78UG0A0RN
- SMR002529551
- GS-6548
- Kinome_3650
- NSC 759877
- SR-00000000554
- N-(2-Chloro-6-methylphenyl)-2-[[6-[4-(2-hydroxyethyl)-1-piperazinyl)]-2-methyl-4-pyrimidinyl]amino)]-1,3-thiazole-5-carboxamide
- NCGC00481571-01
- Tox21_112736_1
- AB01273956-02
- 1N1
- NCGC00181129-06
- HMS3265C20
- Sprycel
- MLS004774145
- Sprycel (Bristol Meyers)
- NCGC00181129-05
- AB01273956_03
- HMS3265D20
- Dasatinib [USAN:INN]
- L01XE06
- n-(2-chloro-6-methylphenyl)-2-((6-(4-(2-hydroxyethyl)piperazin-1-yl)-2-methylpyrimidin-4-yl)amino)-1,3-thiazole-5-carboxamide
- Dasatinib,BMS-354825
- BCP9000589
- BRD-K49328571-001-05-1
- CHEBI:70839
- NSC732517
- AR-270/43507994
- anhydrous dasatinib
- HMS3265D19
- Dasatinib (JAN/INN)
- DASATINIB [MI]
- AB01273956-01
- N-(2-chloro-6-methylphenyl)-2-({6-[4-(2-hydroxyethyl)-1-piperazinyl]-2-methyl-4-pyrimidinyl}amino)-1,3-thiazole-5-carboxamide
- Z1546610486
- BCP01797
- D03658
- SB17284
- SW208076-5
- AM20080877
- dasatinibum
- N-(2-chloro-6-methylphenyl)-2-((6-(4-(2-hydroxyethyl)piperazin-1-yl)-2-methylpyrimidin-4-yl)amino)thiazole-5-carboxamide
- BMS-354825 HYDRATE
- Dasatinib (BMS-354825)?
- BRD-K49328571-001-19-2
- BRD-K49328571-001-15-0
- SDCCGSBI-0061713.P004
- +Expand
- MDL： MFCD11046566
- InChIKey： ZBNZXTGUTAYRHI-UHFFFAOYSA-N
- Inchi： 1S/C22H26ClN7O2S/c1-14-4-3-5-16(23)20(14)28-21(32)17-13-24-22(33-17)27-18-12-19(26-15(2)25-18)30-8-6-29(7-9-30)10-11-31/h3-5,12-13,31H,6-11H2,1-2H3,(H,28,32)(H,24,25,26,27)
- SMILES： O=C(C1=CN=C(S1)NC2=NC(C)=NC(N3CCN(CC3)CCO)=C2)NC4=C(C=CC=C4Cl)C

Computed Properties

Exact Mass: 487.155722g/mol
Surface Charge: 0
XLogP3: 3.6
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 9
Rotatable Bond Count: 7
Monoisotopic Mass: 487.155722g/mol
Monoisotopic Mass: 487.155722g/mol
Topological Polar Surface Area: 135Å²
Heavy Atom Count: 33
Complexity: 642
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 11
Surface Charge: 0

Experimental Properties

LogP: 3.46240
PSA: 134.75000
Boiling Point: No data available
Melting Point: 275-286°C
Flash Point: No data available
Solubility: Soluble in DMSO (200 mg/mL), ethanol (very poorly ), and water (very poorly ).
Color/Form: Powder
Density: 1.4±0.1 g/cm3

Dasatinib Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
abcr	AB259469-1 g	N-(2-Chloro-6-methylphenyl)-2-(6-(4-(2-hydroxyethyl)piperazin-1-yl)-2-methylpyrimidin-4-ylamino)thiazole-5-carboxamide, 95%; .	302962-49-8	95%	1g	€112.00	2023-04-27
Ambeed	A355193-50mg	N-(2-Chloro-6-methylphenyl)-2-((6-(4-(2-hydroxyethyl)piperazin-1-yl)-2-methylpyrimidin-4-yl)amino)thiazole-5-carboxamide	302962-49-8	98%	50mg	$5.0	2024-07-19
AstaTech	62242-1/G	DASATINIB	302962-49-8	97%	1/G	$38	2022-06-01
Axon Medchem	1392-10 mg	Dasatinib	302962-49-8	99%	10mg	€90.00	2023-07-10
Enamine	EN300-123025-0.05g	N-(2-chloro-6-methylphenyl)-2-({6-[4-(2-hydroxyethyl)piperazin-1-yl]-2-methylpyrimidin-4-yl}amino)-1,3-thiazole-5-carboxamide	302962-49-8	95%	0.05g	$19.0	2023-07-04
eNovation Chemicals LLC	D517380-1g	Dasatinib	302962-49-8	97%	1g	$200	2022-09-04
Key Organics Ltd	GS-6548-1MG	Dasatinib	302962-49-8	>97%	1mg	£10.50	2023-09-08
LKT Labs	D023721-25 mg	Dasatinib	302962-49-8	≥99%	25mg	$43.30	2023-07-11
MedChemExpress	HY-10181-10mM*1mLinDMSO	Dasatinib	302962-49-8	99.83%	10mM*1mLinDMSO	￥968	2023-07-26
S e l l e c k ZHONG GUO	S1021-10mM (1mL in DMSO)	Dasatinib	302962-49-8	99.95%	10mM (1mL in DMSO)	¥794.43	2023-09-16

Dasatinib Synthesis

Dasatinib Suppliers

HU BEI ZHONG SHAN FENG XING YI YAO Technology Co., Ltd.

Audited Supplier

(CAS:302962-49-8)

MR./MRS.:ZHANG LI

Phone:13397111514

Email:z13397111514@163.com

Shandong Keer Biotechnology Co., Ltd

Audited Supplier

(CAS:302962-49-8)

MR./MRS.:WANG XIAN SHENG

Phone:15376831117

Email:318544585@qq.com

Hubei Chenghai Chemical Co.,Ltd.

Audited Supplier

(CAS:302962-49-8)

MR./MRS.:HU MENG YAO

Phone:13986212397

Email:1400858822@qq.com

Hubei Xingcheng Biotechnology Co., Ltd

Audited Supplier

(CAS:302962-49-8)

MR./MRS.:MAO QUAN

Phone:19171210221

Email:3371991952@QQ.COM

Artis.bioche

Audited Supplier

(CAS:302962-49-8)

MR./MRS.:QIAN JING LI （ WEI XIN TONG HAO ）

Phone:18108108965

Email:3003803754@qq.com

Shandong Boyuan Pharmaceutical Co., Ltd.

Audited Supplier

(CAS:302962-49-8)

MR./MRS.:JIANG JING LI

Phone:19862156242

Email:effy.jiang@boyuanpharm.com

Hubei Hanwei Chemical Co., Ltd

Audited Supplier

(CAS:302962-49-8)

MR./MRS.:LI JUN

Phone:15791925948

Email:2801519207@qq.com

Dasatinib Related Literature

1. A sensitive and microscale method for drug screening combining affinity probes and single molecule fluorescence correlation spectroscopy

Lingao Ruan,Di Su,Chang Shao,Jinjie Wang,Chaoqing Dong,Xiangyi Huang,Jicun Ren Analyst 2015 140 1207
2. A bioorthogonal approach for imaging the binding between Dasatinib and its target proteins inside living cells

Young-Rang Kim,Young Hye Kim,Sung Woo Kim,Yong Ju Lee,Dong-Eon Chae,Kyung-A Kim,Zee-Won Lee,Nam Doo Kim,Jong-Soon Choi,Insung S. Choi,Kyung-Bok Lee Chem. Commun. 2016 52 11764
3. An analogue of a kinase inhibitor exhibits subjective characteristics that contribute to its inhibitory activities as a potential anti-cancer candidate: insights through computational biomolecular modelling of UM-164 binding with lyn protein

Umar Ndagi,Maryam Abdullahi,Asmau N. Hamza,Mahmoud E. Soliman RSC Adv. 2020 10 145
4. Microfluidic single cell arrays to interrogate signalling dynamics of individual, patient-derived hematopoietic stem cells

Shannon L. Faley,Mhairi Copland,Donald Wlodkowic,Walter Kolch,Kevin T. Seale,John P. Wikswo,Jonathan M. Cooper Lab Chip 2009 9 2659
5. Small-world networks of residue interactions in the Abl kinase complexes with cancer drugs: topology of allosteric communication pathways can determine drug resistance effects

A. Tse,G. M. Verkhivker Mol. BioSyst. 2015 11 2082
6. Gold nanoparticles and reduced graphene oxide-amplified label-free DNA biosensor for dasatinib detection

Fahimeh Tahernejad-Javazmi,Mehdi Shabani-Nooshabadi,Hassan Karimi-Maleh New J. Chem. 2018 42 16378
7. The opening/closure of the P-loop and hinge of BCR-ABL1 decodes the low/high bioactivities of dasatinib and axitinib

Jianyi Wang,Qing Chen,Mian Wang,Cheng Zhong Phys. Chem. Chem. Phys. 2017 19 22444
8. The synthesis of Bcr-Abl inhibiting anticancer pharmaceutical agents imatinib, nilotinib and dasatinib

Benjamin J. Deadman,Mark D. Hopkin,Ian R. Baxendale,Steven V. Ley Org. Biomol. Chem. 2013 11 1766
9. Dasatinib loaded nanostructured lipid carriers for effective treatment of corneal neovascularization

Qingqing Li,Xianwei Yang,Peipei Zhang,Fei Mo,Peiru Si,Ximeng Kang,Menghan Wang,Jiye Zhang Biomater. Sci. 2021 9 2571
10. Development of inverse electron demand Diels–Alder ligation and TR-FRET assays for the determination of ligand–protein target occupancy in live cells

Jasmina Marjanovic,Aleksandra Baranczak,Violeta Marin,Henning Stockmann,Paul L. Richardson,Anil Vasudevan Med. Chem. Commun. 2017 8 789

Related Categories

Pharmaceutical and Biochemical Products Medical Disease Classifications

Cas no 302962-49-8 (Dasatinib)

Dasatinib Properties

Names and Identifiers

Computed Properties

Experimental Properties

Dasatinib Price

Dasatinib Synthesis

Dasatinib Suppliers

Dasatinib Related Literature

Related Categories

302962-49-8 (Dasatinib) Related Products